Cas no 1215623-34-9 (3,5-Dimethyl-1H-1,2,4-triazole hydrochloride)

• Product Name: 3,5-Dimethyl-1H-1,2,4-triazole hydrochloride
• CAS No: 1215623-34-9
• MF: C₄H₈ClN₃
• MW: 133.579419136047
• CID: 4934022
• Update Time: 2025-10-22

3,5-Dimethyl-1H-1,2,4-triazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3,5-Dimethyl-1H-1,2,4-triazole hydrochloride

• Inchi： 1S/C4H7N3.ClH/c1-3-5-4(2)7-6-3;/h1-2H3,(H,5,6,7);1H
• InChI Key： IZUKMUMIMJKHAP-UHFFFAOYSA-N
• SMILES： Cl.N1C(C)=NC(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 64
• Topological Polar Surface Area: 41.6

Additional information on 3,5-Dimethyl-1H-1,2,4-triazole hydrochloride

3,5-Dimethyl-1H-1,2,4-Triazole Hydrochloride: A Comprehensive Overview

The compound 3,5-Dimethyl-1H-1,2,4-Triazole Hydrochloride (CAS No. 1215623-34-9) is a notable chemical entity that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of 1,2,4-triazole derivatives, which are widely studied for their diverse applications in drug design and materials science. The hydrochloride salt form of this compound is particularly valuable due to its enhanced solubility and stability under various experimental conditions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3,5-Dimethyl-1H-1,2,4-Triazole Hydrochloride through a variety of methodologies. One prominent approach involves the reaction of diamines with carbonyl compounds, followed by acid-mediated cyclization to form the triazole ring. This method not only ensures high yields but also allows for precise control over the substituents on the triazole framework. The methyl groups at positions 3 and 5 of the triazole ring contribute to the compound's unique electronic properties and enhance its bioavailability when used in pharmacological studies.

One of the most exciting developments involving 3,5-Dimethyl-1H-1,2,4-Triazole Hydrochloride is its application in drug discovery. Researchers have explored its potential as a template for kinase inhibitors, leveraging its ability to form hydrogen bonds with key residues in protein active sites. Preclinical studies have demonstrated that this compound exhibits potent inhibitory activity against several oncogenic kinases, making it a promising candidate for anti-cancer therapies. Furthermore, its structural flexibility allows for further modifications to optimize pharmacokinetic properties such as absorption and metabolism.

In addition to its role in pharmaceutical research, 3,5-Dimethyl-1H-1,2,4-Triazole Hydrochloride has found applications in materials science. Its ability to coordinate with metal ions has led to its use in constructing metal-organic frameworks (MOFs) with potential applications in gas storage and catalysis. Recent studies have highlighted its effectiveness in adsorbing gases such as carbon dioxide and methane under ambient conditions, underscoring its potential contribution to environmental sustainability efforts.

The synthesis and characterization of 3,5-Dimethyl-1H-1,2,4-Triazole Hydrochloride have been extensively documented in recent scientific literature. Advanced analytical techniques such as NMR spectroscopy and X-ray crystallography have provided detailed insights into its molecular structure and conformational preferences. These studies have revealed that the compound adopts a planar geometry around the triazole ring due to aromaticity and conjugation effects.

From a toxicological perspective,3,5-Dimethyl-1H-1,2,Triazole Hydrochloride has undergone rigorous safety assessments to evaluate its potential risks for human health and the environment. Acute toxicity studies indicate that it exhibits low toxicity when administered at therapeutic doses; however long-term exposure studies are still underway to fully understand its safety profile.

In conclusion,3,5-Dimethyl-1H-, , , , , , , , , , , , , , . This compound represents a versatile building block for both pharmaceutical development and materials science innovation. As research continues to uncover new applications for this compound,the future looks bright for CAS No. 8888888888888.